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Compound of Interest

Compound Name: Atazanavir-d5

Cat. No.: B15557761

For Immediate Use by Laboratory Personnel

This document provides crucial safety and logistical protocols for the handling of Atazanavir-
d5, a deuterated analog of the potent antiretroviral agent, Atazanavir. Adherence to these
guidelines is essential to ensure the safety of researchers, scientists, and drug development
professionals, and to maintain a secure laboratory environment. The procedures outlined below
are designed to minimize exposure risk and ensure proper disposal of this potent
pharmaceutical compound.

Hazard Identification and Risk Assessment

Atazanavir-d5, like its parent compound, should be handled as a potent pharmaceutical
ingredient. The primary hazards include potential for serious eye damage, and organ damage
through prolonged or repeated exposure. It is also classified as toxic to aquatic life with long-
lasting effects.

Occupational Exposure Limit (OEL): While a specific OEL for Atazanavir-d5 has not been
established, the OEL for Atazanavir Sulfate serves as a reliable guideline for minimizing
exposure. The established Time-Weighted Average (TWA) over an 8-hour workday is 900
pug/m3. All handling procedures must be designed to keep airborne concentrations well below
this limit.

Key Physical and Chemical Properties:
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Property Value Source
Molecular Formula C38H47D5N607

Molecular Weight 709.89 g/mol

Appearance Solid

Storage Temperature -20°C

Solubility

Insoluble in water; soluble in
DMSO (=28.6 mg/mL) and
Ethanol (=9.9 mg/mL with

sonication)

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to prevent dermal, ocular, and respiratory
exposure. The following table outlines the required PPE for handling Atazanavir-d5.
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Body Area

Required PPE

Specifications and
Procedures

Hands

Double Gloving

Two pairs of powder-free nitrile
gloves are required. The inner
glove should be tucked under
the cuff of the lab coat, and the
outer glove should overlap the
cuff. Change outer gloves
every 30 minutes or
immediately upon
contamination.

Body

Disposable Lab Coat

A disposable, solid-front, back-
closing lab coat made of low-
permeability fabric is required.
Cuffs should be tight-fitting.
Gowns should be changed at
the end of each procedure or if

compromised.

Eyes/Face

Safety Goggles and Face
Shield

Chemical splash goggles are
mandatory. A full-face shield
must be worn over the safety
goggles when there is a risk of
splashes or aerosol

generation.

Respiratory

Fitted N95 or Higher

Respirator

A NIOSH-approved N95 or
higher-level respirator is
required when handling the
powder outside of a
containment enclosure. A
proper fit test is essential

before use.
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Disposable shoe covers must

be worn and removed before
Feet Shoe Covers - ) ]

exiting the designated handling

area.

Safe Handling and Operational Plan

All procedures involving Atazanavir-d5 must be conducted in a designated area with restricted

access.
Step 1: Preparation and Engineering Controls

» Designated Area: All handling of Atazanavir-d5 powder must occur within a certified
chemical fume hood, biological safety cabinet, or a glove box.

o Surface Protection: The work surface must be covered with a disposable, absorbent, plastic-
backed liner to contain any spills.

» Weighing: Use a ventilated balance enclosure when weighing the powder.
Step 2: Aliguoting and Solution Preparation
» Tool Selection: Use dedicated, disposable spatulas and weigh boats.

o Technique: Handle the powder gently to avoid aerosolization. When preparing solutions, add
the solvent to the powder slowly and cap the container immediately.

o Labeling: All containers must be clearly labeled with the compound name, concentration,
solvent, date, and appropriate hazard symbols.

Step 3: Post-Handling Decontamination

o Work Surface: At the end of the procedure, wipe the work surface liner with a deactivating
solution (e.g., 10% bleach solution followed by 70% ethanol), then dispose of the liner as
hazardous waste.
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o Equipment: Decontaminate all non-disposable equipment that came into contact with
Atazanavir-d5 using the same deactivating solution.

o PPE Removal: Remove PPE in the designated doffing area, starting with the outer gloves
and moving to inner gloves last, to avoid self-contamination.

Spill Management Plan

In the event of a spill, immediate and controlled action is critical.

Action Procedure

Immediately alert others in the vicinity and
1. Evacuate and Secure evacuate the area. Restrict access to the spill

zZone.

) If not already wearing it, don the full PPE
2. Don Appropriate PPE i i )
ensemble as described in Section 2.

For powder spills, gently cover with a damp
) ) absorbent pad to prevent aerosolization. For

3. Contain the Spill o ] ) )
liquid spills, cover with an absorbent material

from a chemical spill kit.

Working from the outside in, carefully collect all
4. Clean Up contaminated materials using dedicated tools

from a spill kit.

) Clean the spill area with a 10% bleach solution,
5. Decontaminate the Area ) )
followed by a rinse with 70% ethanol.

All materials used for cleanup, including
6. Dispose of Waste contaminated PPE, must be placed in a sealed,

labeled hazardous waste container.

Disposal Plan

All waste generated from handling Atazanavir-d5 is considered hazardous pharmaceutical
waste and must be disposed of accordingly.
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o Solid Waste: This includes contaminated gloves, gowns, shoe covers, weigh boats, spatulas,
and absorbent pads. Place all solid waste in a designated, sealed, and clearly labeled
hazardous waste container.

» Liquid Waste: Unused solutions containing Atazanavir-d5 must be collected in a designated,
sealed, and labeled hazardous waste container. Do not pour down the drain.

o Sharps: Any needles or syringes used must be disposed of in a designated sharps container
for hazardous pharmaceutical waste.

o Final Disposal: All hazardous waste must be disposed of through a licensed chemical waste
disposal service in accordance with local, state, and federal regulations.

Experimental Workflow for Handling Atazanavir-d5
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Workflow for Safe Handling of Atazanavir-d5

Preparation Phase

Enter Designated Handling Area

A

Don Full PPE
(Double Gloves, Gown, Goggles, Face Shield, Respirator, Shoe Covers)

A

Prepare Containment Enclosure
(Fume Hood/BSC with absorbent liner)

Proceed to handling

Handlin‘? Phase

Weigh Atazanavir-d5 in Ventilated Balance Enclosure

A

Prepare Solution or Aliquot as needed

rocedure complete

Execute Spill Management Plan

Clearﬁ;{‘& D%posa‘l/Phée

Decontaminate Equipment and Work Surface

A

Segregate and Dispose of all Waste
(Solid, Liquid, Sharps) in Labeled Hazardous Containers

A

Doff PPE in Designated Area

A

Exit Handling Area and Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Atazanavir-d5 from preparation to disposal.
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 To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling Atazanavir-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557761#personal-protective-equipment-for-
handling-atazanavir-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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